Cas no 1803940-94-4 (3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1803940-94-4
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4832420
• Update Time: 2025-10-24

3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H6F3NO4/c1-3-5(13)6(16-8(9,10)11)4(2-12-3)7(14)15/h2,13H,1H3,(H,14,15)
• InChI Key： BYTJRCMYXWPNSJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=CN=C(C)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 79.6

Additional information on 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid

Comprehensive Overview of 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1803940-94-4)

3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1803940-94-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group and a carboxylic acid moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural attributes, including the hydroxy and methyl substituents, contribute to its reactivity and versatility in organic transformations.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid as a focal point in modern drug discovery. Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, given the electron-withdrawing properties of the trifluoromethoxy group. This compound is also being explored for its utility in crop protection formulations, aligning with the global demand for sustainable agricultural solutions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid?" The synthesis typically involves multi-step reactions, including halogenation, etherification, and oxidation, with careful control of reaction conditions to preserve the integrity of the pyridine ring. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to enhance yield and purity.

Another hot topic is the bioavailability and metabolic stability of fluorinated pyridine derivatives. The presence of the trifluoromethoxy group in 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid is known to improve lipophilicity and membrane permeability, which are critical factors in drug development. This has led to increased scrutiny of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical studies.

From an industrial perspective, scalability and cost-effectiveness are key concerns. The compound's CAS No. 1803940-94-4 is often referenced in patent literature, highlighting its commercial potential. Manufacturers are optimizing green chemistry protocols to reduce waste and energy consumption during production, addressing the rising demand for environmentally friendly chemical processes.

In summary, 3-Hydroxy-2-methyl-4-(trifluoromethoxy)pyridine-5-carboxylic acid represents a convergence of innovation in medicinal chemistry and agrochemical science. Its unique structural features and broad applicability make it a subject of ongoing research, with publications and patents increasingly referencing its utility. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in future breakthroughs.